1-Phenyl-4-piperidino-1,3,5-triazine-2(1H)-thione

• Molecular Formula: C14H16N4S
• Molecular Weight: 272.37 g/mol
• IUPAC Name: 1-phenyl-4-piperidin-1-yl-1,3,5-triazine-2-thione
• InChI: InChI=1S/C14H16N4S/c19-14-16-13(17-9-5-2-6-10-17)15-11-18(14)12-7-3-1-4-8-12/h1,3-4,7-8,11H,2,5-6,9-10H2
• InChI Key: JSDBHPRFEUTVHD-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(CC1)C2=NC(=S)N(C=N2)C3=CC=CC=C3

Description

1-Phenyl-4-piperidino-1,3,5-triazine-2(1H)-thione is a heterocyclic compound that contains a triazine ring substituted with a phenyl group, a piperidine ring, and a thione group

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-Phenyl-4-piperidino-1,3,5-triazine-2(1H)-thione typically involves the cyclization of appropriate precursors under specific conditions. One common method might include the reaction of a phenyl-substituted triazine precursor with piperidine and a sulfur source under controlled temperature and pressure.

Industrial Production Methods

Industrial production methods for such compounds often involve optimizing the reaction conditions to maximize yield and purity. This might include the use of catalysts, solvents, and specific temperature and pressure conditions.

Chemical Reactions Analysis

Types of Reactions

1-Phenyl-4-piperidino-1,3,5-triazine-2(1H)-thione can undergo various chemical reactions, including:

Oxidation: Conversion to sulfoxides or sulfones.

Reduction: Reduction of the thione group to a thiol.

Substitution: Nucleophilic substitution reactions at the triazine ring.

Common Reagents and Conditions

Oxidation: Reagents like hydrogen peroxide or m-chloroperbenzoic acid.

Reduction: Reagents like lithium aluminum hydride or sodium borohydride.

Substitution: Nucleophiles such as amines or alkoxides.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation might yield sulfoxides or sulfones, while substitution reactions might introduce various functional groups onto the triazine ring.

Scientific Research Applications

Chemistry: As a building block for the synthesis of more complex molecules.

Biology: Potential use as a ligand in biochemical assays.

Medicine: Investigated for potential therapeutic properties, such as antimicrobial or anticancer activity.

Industry: Use in the development of new materials with specific properties.

Mechanism of Action

The mechanism of action of 1-Phenyl-4-piperidino-1,3,5-triazine-2(1H)-thione would depend on its specific application. For example, if used as a drug, it might interact with specific molecular targets such as enzymes or receptors, modulating their activity through binding interactions.

Comparison with Similar Compounds

Similar Compounds

1-Phenyl-3,5-dimethyl-1,3,5-triazine-2(1H)-thione: Similar structure but with methyl groups instead of a piperidine ring.

1-Phenyl-4-morpholino-1,3,5-triazine-2(1H)-thione: Similar structure but with a morpholine ring instead of a piperidine ring.

Uniqueness

1-Phenyl-4-piperidino-1,3,5-triazine-2(1H)-thione is unique due to the presence of the piperidine ring, which can influence its chemical reactivity and biological activity compared to other similar compounds.